Cas no 494835-15-3 (L-Asparagine, glycylglycyl-L-valyl-)

L-Asparagine, glycylglycyl-L-valyl- structure
494835-15-3 structure
Product Name:L-Asparagine, glycylglycyl-L-valyl-
CAS No:494835-15-3
MF:C13H23N5O6
MW:345.351622819901
CID:1533810
Update Time:2024-08-24

L-Asparagine, glycylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine, glycylglycyl-L-valyl-
    • L-Asparagine, glycylglycyl-L-valyl- (9CI)
    • Inchi: 1S/C13H23N5O6/c1-6(2)11(18-10(21)5-16-9(20)4-14)12(22)17-7(13(23)24)3-8(15)19/h6-7,11H,3-5,14H2,1-2H3,(H2,15,19)(H,16,20)(H,17,22)(H,18,21)(H,23,24)/t7-,11-/m0/s1
    • InChI Key: NXLBLPIGYCBYHL-CPCISQLKSA-N
    • SMILES: C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)CN

Computed Properties

  • Exact Mass: 345.16499

Experimental Properties

  • Density: 1.322±0.06 g/cm3(Predicted)
  • Boiling Point: 856.5±65.0 °C(Predicted)
  • PSA: 193.71
  • pka: 3.17±0.10(Predicted)
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